Cas no 338414-86-1 (1-methyl-5-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole)

• Product Name: 1-methyl-5-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• CAS No: 338414-86-1
• MF: C₁₆H₁₂F₃N₅S₂
• MW: 395.425189971924
• CID: 5270560
• Update Time: 2026-03-09

1-methyl-5-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• METHYL 5-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL SULFIDE
• 1-METHYL-5-[5-(METHYLSULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE
• 3-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazole
• 1-methyl-5-(5-methylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• Bionet1_003147
• HMS577J09
• 1-methyl-5-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole

• Inchi： 1S/C16H12F3N5S2/c1-23-14-10(12(22-23)16(17,18)19)8-11(26-14)13-20-21-15(25-2)24(13)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： IFRXYMJAYOJQAX-UHFFFAOYSA-N
• SMILES： S1C(C2=NN=C(N2C2C=CC=CC=2)SC)=CC2C(C(F)(F)F)=NN(C)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 505
• XLogP3: 4.2
• Topological Polar Surface Area: 102